Cas no 1251923-99-5 (4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride)

• Product Name: 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride
• CAS No: 1251923-99-5
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 4582065
• Update Time: 2025-10-05

4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(propan-2-yl)amino]methyl}benzonitrile hydrochloride
• 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride

• Inchi： 1S/C11H14N2.ClH/c1-9(2)13-8-11-5-3-10(7-12)4-6-11;/h3-6,9,13H,8H2,1-2H3;1H
• InChI Key： UBLRXHHMDGPUKK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CNC(C)C)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride

4-{(Propan-2-yl)aminomethyl}Benzonitrile Hydrochloride: A Comprehensive Overview

CAS No. 1251923-99-5, commonly referred to as 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzonitrile core with a substituted amine group, specifically a propan-2-yl (isopropyl) group attached via an aminoalkyl chain. This structural arrangement imparts distinctive chemical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride typically involves multi-step organic reactions, often utilizing reagents such as alkylating agents and acid catalysts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The hydrochloride salt form is particularly advantageous for pharmaceutical applications, as it improves solubility and bioavailability compared to the free base.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in anticancer therapies. The presence of the benzonitrile group provides a rigid aromatic system, facilitating interactions with target proteins, while the isopropylamine moiety contributes to hydrogen bonding and lipophilicity, enhancing drug-like properties.

In addition to its pharmacological applications, CAS No. 1251923-99-5 has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The physical properties of 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride are well-documented, with a melting point of approximately 180°C and a solubility profile that favors polar solvents. Its stability under physiological conditions further underscores its suitability for biomedical applications.

From an environmental standpoint, the compound exhibits moderate biodegradability, aligning with current sustainability trends in chemical manufacturing. Efforts are ongoing to optimize its production processes to minimize ecological impact while maintaining high yields.

In conclusion, CAS No. 1251923-99-5, or 4-{(propan-2-yl)aminomethyl}benzonitrile hydrochloride, stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future scientific developments.